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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733 Get Quote

An in-depth guide for the synthesis of nitrogen trichloride cannot be provided. Nitrogen
trichloride (NCl₃) is an extremely sensitive, highly explosive, and toxic compound. Its

synthesis should not be attempted by anyone who is not a specialist in handling explosive

materials with access to a purpose-built laboratory and remote handling equipment. The

compound is notoriously unstable and can detonate violently and unpredictably when exposed

to shock, friction, heat, or even bright light.

This document will instead provide information on the properties, hazards, and principles of

formation of nitrogen trichloride from a chemical safety and educational perspective. This

information is intended to raise awareness of its dangers, particularly concerning its potential

for accidental formation.

Overview of Nitrogen Trichloride (NCl₃)
Nitrogen trichloride is a dense, volatile, and oily yellow liquid with a pungent odor. It was first

synthesized in 1812 by Pierre Louis Dulong, who lost two fingers and an eye in two separate

explosions. Sir Humphry Davy also investigated the compound, which he named, and was

temporarily blinded in an explosion. These historical incidents underscore the extreme dangers

associated with this substance.

The primary danger of NCl₃ lies in its extreme instability. It is a highly endothermic compound,

meaning its decomposition into nitrogen gas (N₂) and chlorine gas (Cl₂) releases a significant

amount of energy, resulting in a violent explosion.
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General Principle of Formation

From a purely academic standpoint, nitrogen trichloride is formed when a source of chlorine

in a +1 oxidation state (such as hypochlorous acid or a hypochlorite salt) reacts with ammonia

or ammonium salts. The reaction is typically conducted in an acidic medium. The overall

reaction can be generally represented as:

NH₄⁺ + 3HOCl → NCl₃ + 3H₂O + H⁺

It is critical to understand that controlling this reaction is exceptionally difficult, and the product

is prone to immediate and violent decomposition.

Hazard Data and Physical Properties
The hazardous nature of nitrogen trichloride cannot be overstated. It is sensitive to a wide

range of stimuli, and its explosive power is comparable to that of nitroglycerin.
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Property Value Citation(s)

Chemical Formula NCl₃

Molar Mass 120.37 g/mol

Appearance Yellow, oily liquid

Melting Point -40 °C (-40 °F)

Boiling Point
< 71 °C (160 °F) -

Decomposes explosively

Shock Sensitivity Extremely high

Heat Sensitivity

Decomposes explosively

around 93 °C, but can be

initiated at lower temperatures

Light Sensitivity
Can be detonated by bright

light, including sunlight

Toxicity

Highly toxic, severe irritant to

eyes, mucous membranes,

and skin

Conditions Leading to Accidental Formation
The accidental synthesis of nitrogen trichloride is a significant safety concern in various

settings, including industrial and domestic environments. Understanding the conditions that

lead to its formation is crucial for prevention.

A primary example of accidental formation occurs when household ammonia-based cleaners

are mixed with chlorine bleach (sodium hypochlorite solution).[1][2][3][4][5] This common

mistake produces chloramine gases (NH₂Cl, NHCl₂) and, under certain conditions, can lead to

the formation of nitrogen trichloride.[4] The reaction is highly exothermic and can cause the

toxic gases to be released rapidly, leading to severe irritation of the eyes, nose, throat, and

lungs.[2][5] High concentrations can cause chemical burns to the respiratory tract, pulmonary

edema, and in rare cases, can be fatal.[4]
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Another significant area of concern is in chlorinated swimming pools. The "chlorine smell"

characteristic of indoor pools is not from chlorine itself, but primarily from nitrogen trichloride.

[6][7][8] It forms when chlorine disinfectants react with nitrogen-containing compounds

introduced by swimmers, such as urea from urine and sweat.[7][9][10] While present in very

low concentrations, this airborne NCl₃ is a known irritant responsible for eye and respiratory

issues among swimmers and is a cause of occupational asthma in lifeguards and pool staff.[11]

[12][13]

Industrial settings, such as chlor-alkali plants that produce chlorine gas, must rigorously control

for nitrogen-containing impurities in their raw materials.[14] Contamination from sources like

ammonia in brine solutions can lead to the formation of NCl₃ in the chlorine stream, creating a

severe explosion hazard.[15]

Logical Pathway of Hazard
The formation and subsequent detonation of nitrogen trichloride follow a clear logical

progression. The presence of both an ammonium source and an active chlorine source are

prerequisites. When these precursors combine under favorable conditions (e.g., appropriate

pH), NCl₃ is formed. The compound is then metastable, requiring only a small energy input

from a trigger—such as light, heat, or physical shock—to initiate its violent, explosive

decomposition.
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Caption: Logical flow from precursors to the explosive decomposition of NCl₃.

Safety and Decontamination
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Due to its instability, there are no standard protocols for the handling of pure nitrogen
trichloride outside of highly specialized research or military contexts. The primary safety

measure is prevention of its formation.

Never mix ammonia-based cleaners with chlorine bleach.[1][5] Always read product labels to

identify their active ingredients.

In industrial settings, strict quality control of raw materials is necessary to eliminate

nitrogenous contaminants.[14] Continuous monitoring for NCl₃ in chlorine gas streams is a

critical safety procedure.

Proper ventilation is essential in areas where accidental formation might occur, such as

indoor swimming pools, to prevent the accumulation of toxic and hazardous concentrations

of NCl₃ vapor.[8]

In the event of a known or suspected formation of NCl₃, the only safe course of action is

immediate evacuation of the area and notification of explosive ordnance disposal (EOD) or a

specialized hazardous materials team. No attempt should be made to handle, move, or

neutralize the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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